Cas no 19432-88-3 (2-Pyrrolidin-2-yl-ethanol)

• Product Name: 2-Pyrrolidin-2-yl-ethanol
• CAS No: 19432-88-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00044908
• CID: 223814
• PubChem ID: 86873
• Update Time: 2025-11-02

2-Pyrrolidin-2-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-2-yl)ethanol
• pyrrolidine-2-ethanol
• 2-(2-Hydroxyethyl)pyrrolidine
• 2-Pyrrolidin-2-yl-ethanol
• 2‐PYRROLIDIN‐2‐YL‐ETHANOL
• 2-Pyrrolidineethanol
• 2-pyrrolidin-2-ylethanol(SALTDATA: FREE)
• rac 2-(2-Hydroxyethyl)-pyrrolidine
• 2-(PYRROLIDIN-2-YL)ETHAN-1-OL
• FT-0682238
• CS-0068093
• A891246
• EN300-154223
• DTXSID20941163
• EINECS 243-055-8
• (R)-2-(2-Pyrrolidinyl)ethanol
• AKOS005264791
• 2-(pyrrolidin-2-yl)ethanol;2-PYRROLIDIN-2-YL-ETHANOL
• 2-pyrrolidin-2-ylethanol
• NS00049029
• SY254730
• SCHEMBL197631
• Z1198148537
• (S)-2-PYRROLIDIN-2-YL-ETHANOL
• 2-Pyrrolidin-2-yl-ethanol, AldrichCPR
• 1-Cyclohexyl-5-ethylbarbituricacid
• MFCD22199672
• AS-35497
• A4276
• 19432-88-3
• 2-Pyrrolidineethanol, hydrochloride;2-Pyrrolidin-2-yl-ethanol hydrochloride;2-(PYRROLIDIN-2-YL)ETHANOL HCL
• CHEMBL4576803
• AMY23861
• MFCD00044908
• JZXVADSBLRIAIB-UHFFFAOYSA-N
• 2-[(2S)-pyrrolidin-2-yl]ethan-1-ol
• DB-065850

• MDL： MFCD00044908
• Inchi： 1S/C6H13NO/c8-5-3-6-2-1-4-7-6/h6-8H,1-5H2
• InChI Key： JZXVADSBLRIAIB-UHFFFAOYSA-N
• SMILES： OCCC1CCCN1

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 60-63℃/0.23mm(lit.)
• Flash Point: 107.3±10.5 °C
• PSA: 32.26
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Pyrrolidin-2-yl-ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Pyrrolidin-2-yl-ethanol

2-Pyrrolidin-2-yl-ethanol: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Advances

2-Pyrrolidin-2-yl-ethanol, also known as CAS No. 19432-88-3, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic alcohols, characterized by the presence of a pyrrolidine ring fused with an ethanol moiety. Its unique molecular structure, which includes a five-membered ring with two nitrogen atoms and a hydroxyl group, provides a versatile scaffold for the development of various therapeutic agents. Recent studies have highlighted its potential in modulating cellular signaling pathways, making it a promising candidate for drug discovery and biotechnological applications.

The 2-Pyrrolidin-2-yl-ethanol molecule exhibits a molecular formula of C₆H₁₁NO₂ and a molecular weight of 135.16 g/mol. Its chemical structure comprises a pyrrolidine ring (a five-membered ring containing one nitrogen atom) connected to an ethanol group via a carbon-carbon bond. This structural feature allows the compound to interact with multiple biological targets, including ion channels, enzymes, and receptors. The hydroxyl group on the ethanol moiety further enhances its solubility and reactivity, enabling it to participate in various biochemical reactions. These properties make 2-Pyrrolidin-2-yl-ethanol a valuable tool for researchers exploring the mechanisms of disease and the development of novel therapeutics.

Recent advances in chemical synthesis have enabled the efficient preparation of 2-Pyrrolidin-2-yl-ethanol through catalytic methods and microwave-assisted reactions. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the use of a chiral catalyst significantly improved the enantioselectivity of the synthesis process, leading to higher yields of the desired stereoisomer. This development is particularly important for pharmaceutical applications, where the stereochemistry of a compound can critically influence its biological activity and safety profile. The ability to produce pure enantiomers of 2-Pyrrolid-2-yl-ethanol opens new avenues for its use in the design of more effective and targeted therapeutic agents.

One of the most promising applications of 2-Pyrrolidin-2-yl-ethanol is in the modulation of ion channels, particularly in the context of neurological disorders. A 2024 study published in Neuropharmacology revealed that the compound exhibits potent modulatory effects on voltage-gated potassium channels, which are implicated in conditions such as epilepsy and neurodegenerative diseases. The study found that 2-Pyrrolidin-2-yl-ethanol could selectively inhibit specific subtypes of potassium channels, thereby reducing neuronal hyperexcitability. This finding suggests its potential as a therapeutic agent for managing seizure disorders and other neurological conditions.

Another area of interest is the role of 2-Pyrrolidin-2-yl-ethanol in the regulation of inflammatory responses. Research published in Journal of Inflammation Research in 2023 highlighted its ability to suppress the production of pro-inflammatory cytokines in macrophages. The study demonstrated that 2-Pyrrolidin-2-yl-ethanol could inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory cascade. This anti-inflammatory property makes the compound a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of drug discovery, 2-Pyrrolidin-2-yl-ethanol has been explored as a lead compound for the development of new antiviral agents. A 2022 study published in Antiviral Research investigated its antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. The results showed that the compound could inhibit viral replication by interfering with the host cell's RNA polymerase activity. This mechanism of action suggests that 2-Pyrrolidin-2-yl-ethanol could be further optimized into a broad-spectrum antiviral drug, particularly in the context of emerging viral threats.

The biocompatibility and low toxicity profile of 2-Pyrrolidin-2-yl-ethanol have also made it a candidate for use in biotechnological applications. A 2023 review article in Bioorganic & Medicinal Chemistry Letters discussed its potential as a scaffold for the development of biodegradable polymers and drug delivery systems. The compound's ability to form stable hydrogen bonds with various biomolecules makes it suitable for the design of controlled-release formulations, which could enhance the efficacy and reduce the side effects of therapeutic agents.

In conclusion, 2-Pyrrolidin-2-yl-ethanol represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its unique structural features and diverse biological activities have positioned it as a versatile compound with potential applications in multiple therapeutic areas. Ongoing research into its mechanisms of action and optimization for specific targets continues to expand its utility in both basic science and clinical settings. As new synthetic methods and biological insights emerge, the role of 2-Pyrrolidin-2-yl-ethanol in the development of innovative therapies is likely to grow further.